Cas no 338976-44-6 (6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde)
6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a heterocyclic aldehyde featuring a fused imidazothiazole core with an isopropylthio substituent. This compound is of interest in organic synthesis and medicinal chemistry due to its reactive aldehyde group, which facilitates further functionalization, and its sulfur-containing heterocyclic structure, which may enhance binding affinity in biologically active molecules. The isopropylthio moiety contributes to improved lipophilicity, potentially influencing pharmacokinetic properties. Its structural complexity makes it a valuable intermediate for the development of pharmaceuticals, agrochemicals, or materials science applications. Careful handling is recommended due to the reactivity of the aldehyde group.
338976-44-6 structure
Product Name:6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde
CAS No:338976-44-6
MF:C9H10N2OS2
MW:226.318499088287
MDL:MFCD00139187
CID:92757
PubChem ID:1180480
Update Time:2025-05-27
6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carboxaldehyde
- 6-(isopropylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- 6-(ISOPROPYLTHIO)IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBOXALDEHYDE
- F3099-6749
- MFCD00139187
- 9D-080
- 6-(Isopropylsulfanyl)imidazo(2,1-b)(1,3)thiazole-5-carbaldehyde
- 6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- SCHEMBL15181721
- 338976-44-6
- 6-(isopropylthio)imidazo[2,1-b]thiazole-5-carbaldehyde
- CS-0332771
- FT-0702655
- 6-[(Propan-2-yl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- 6-propan-2-ylsulfanylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- DTXSID90360807
- AKOS000273658
- 6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde
-
- MDL： MFCD00139187
- Inchi： 1S/C9H10N2OS2/c1-6(2)14-8-7(5-12)11-3-4-13-9(11)10-8/h3-6H,1-2H3
- InChI Key： JHGLXTWLUWCGQI-UHFFFAOYSA-N
- SMILES： S(C1=C(C=O)N2C=CSC2=N1)C(C)C
Computed Properties
- Exact Mass: 226.02300
- Monoisotopic Mass: 226.02345529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.9Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
Experimental Properties
- Color/Form: powder
- Density: 1.41
- Refractive Index: 1.699
- PSA: 87.91000
- LogP: 2.70880
- Solubility: Not determined
- Sensitiveness: Air Sensitive
6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B526928-10mg |
6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
338976-44-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526928-50mg |
6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
338976-44-6 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B526928-100mg |
6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
338976-44-6 | 100mg |
$ 160.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00303-1g |
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carbaldehyde |
338976-44-6 | - | 1g |
¥3988.0 | 2024-07-19 | |
| eNovation Chemicals LLC | D764990-250mg |
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carbaldehyde |
338976-44-6 | 95% | 250mg |
$320 | 2023-09-04 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50455-250mg |
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carboxaldehyde, 95% |
338976-44-6 | 95% | 250mg |
￥2375.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50455-1g |
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carboxaldehyde, 95% |
338976-44-6 | 95% | 1g |
￥8590.00 | 2023-02-25 | |
| OTAVAchemicals | 7018930031-50MG |
6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
338976-44-6 | 95% | 50MG |
$58 | 2023-07-09 | |
| OTAVAchemicals | 7018930031-100MG |
6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
338976-44-6 | 95% | 100MG |
$104 | 2023-07-09 | |
| OTAVAchemicals | 7018930031-250MG |
6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
338976-44-6 | 95% | 250MG |
$173 | 2023-07-09 |
6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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